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Physicochemical Properties of Ledoxantrone
Trihydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ledoxantrone

CAS No.: 113457-05-9

Cat. No.: S548628

For a quick reference, here are the key identifiers and properties of Ledoxantrone Trihydrochloride [1] [2]

[3]:

Property Value

CAS Number 119221-49-7
Molecular Formula C21H30CIsNs0OS
Molecular Weight 506.92 g/mol
Appearance Solid (yellow)
Storage (Powder) -20°C for 3 years
Storage (In Solvent) -80°C for 1 year

Solubility Data & Stock Solution Preparation

The solubility information for Ledoxantrome Trihydrochloride, primarily derived from supplier

recommendations, is summarized in the table below [1] [2].
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Solvent / . .

o Protocol / Solubility Notes /| Concentration
Application
In Vitro "May dissolve in DMSO (in most cases), if not, try A cautious approach is
Solubility other solvents such as H20, Ethanol, or DMF..." [2] advised.
Stock Solution Prepare a stock solution in DMSO, then dilute into Common stock
(DMSO) aqueous buffers for experiments [2]. concentrations: 5-10 mM

[2].

Preparation To make 1 mL of 10 mM stock: Add 1 mg of powder  Always use freshly prepared
Example to 197.3 puL of DMSO [1]. stock solutions.

Detailed In Vivo Formulation Protocols

For in vivo studies, Ledoxantrone Trihydrochloride requires formulation using solvents and solubilizing

agents. The table below outlines two common injectable protocols [2].

Component Injection Formulation 1 Injection Formulation 2
DMSO 10% 10%

PEG300 - 40%

Tween 80 5% 5%

Saline 85% 45%

| Preparation | 1. Add DMSO stock solution to Tween 80 and mix well. 2. Add saline slowly to the mixture
[2]. ] 1. Add DMSO stock to PEG300 and mix. 2. Add Tween 80 and mix. 3. Add saline slowly to the mixture
[2].

Critical Experimental Considerations
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e DMSO Solvent Effects: Even low concentrations of DMSO can have broad and heterogeneous off-
target effects on cellular signaling networks, which may interfere with your experimental results [4]. It
is crucial to include vehicle control groups (DMSO alone) matched in concentration to your test

groups in every experiment.
¢ Solution Stability: For stock solutions in DMSO, aliquot and store at -80°C. Avoid repeated freeze-
thaw cycles. Freshly prepare the working solutions for in vivo studies on the same day of use [1] [2].

Proposed Mechanism of Action

Ledoxantrone Trihydrochloride (also known as CI 958) is characterized as a Topoisomerase II (Topo II)
inhibitor with anticancer activity [1]. More specifically, it functions as a DNA helicases inhibitor with an
ICso of 0.17 pM [2]. By inhibiting these essential enzymes involved in DNA unwinding and repair, the
compound can cause DNA strand breaks and prevent cancer cells from proliferating, making it a candidate

for studying digestive and urologic disorders [1]. The following diagram illustrates this primary mechanism.
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Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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